1'-((2,4-dichloro-5-methylphenyl)sulfonyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

• IUPAC Name: 1'-(2,4-dichloro-5-methylphenyl)sulfonylspiro[2-benzofuran-3,3'-piperidine]-1-one
• InChI: InChI=1S/C19H17Cl2NO4S/c1-12-9-17(16(21)10-15(12)20)27(24,25)22-8-4-7-19(11-22)14-6-3-2-5-13(14)18(23)26-19/h2-3,5-6,9-10H,4,7-8,11H2,1H3
• InChI Key: YTSWUMNACBWALM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCCC3(C2)C4=CC=CC=C4C(=O)O3
• Molecular Formula: C19H17Cl2NO4S
• Molecular Weight: 426.3 g/mol
• CAS No.: 1797023-11-0

Description

Compounds with sulfonyl groups and spiro structures are common in medicinal chemistry due to their potential biological activities. They can exhibit antimalarial, antimicrobial, anti-cancer, and anti-viral activities.

Synthesis Analysis

The synthesis of such compounds often involves the use of sulfonyl chlorides, which can react with amines to form sulfonamides. The spiro structure could be formed through a variety of methods, depending on the specific reactants and conditions.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving such compounds can vary widely, depending on the specific functional groups present in the molecule. For example, the sulfonyl group can participate in substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, can be determined through various experimental methods.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. This can be highly variable and depends on the specific biological target of the compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, some compounds may be irritants or toxic if ingested.

Future Directions

The future directions for research on a compound would depend on its potential applications. For example, if a compound shows promising biological activity, future research might focus on optimizing its structure to improve its potency and selectivity.